Cas no 30672-29-8 (1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one)

1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one structure
30672-29-8 structure
Product Name:1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one
CAS No:30672-29-8
MF:C11H11N3O3
MW:233.223342180252
CID:6641076
PubChem ID:3777410
Update Time:2024-01-29

1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,5-dimethyl-4-nitro-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
    • 1,5-DIMETHYL-4-NITRO-2-PHENYL-2,3-DIHYDRO-1H-PYRAZOL-3-ONE
    • 1,5-dimethyl-4-nitro-2-phenylpyrazol-3-one
    • 30672-29-8
    • SCHEMBL17034649
    • AKOS003392631
    • AO-080/43441982
    • 1,5-Dimethyl-4-nitro-2-phenylpyrazol-3-one
    • Inchi: 1S/C11H11N3O3/c1-8-10(14(16)17)11(15)13(12(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: JKNDILGGBVQHNT-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N(C)N1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.08004122g/mol
  • Monoisotopic Mass: 233.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 69.4Ų
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